Cas no 2172325-55-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172325-55-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6276508
• PubChem ID: 165810059
• Update Time: 2025-05-20

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2172325-55-0
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-(propan-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1498822

• Inchi： 1S/C28H34N2O5/c1-4-19(15-25(31)30-14-13-28(17-30,18(2)3)26(32)33)29-27(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,4,13-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： MIIXQZXWHIVKOD-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C)CN(C(CC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2172325-55-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2172325-55-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The intricate structure of this molecule, featuring a pyrrolidine core and multiple functional groups, makes it a subject of intense research interest.

The molecular structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid incorporates several key features that contribute to its pharmacological significance. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, suggests potential applications in the development of peptide-based drugs. Additionally, the pyrrolidine ring is a privileged scaffold in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-yl)pyrrolidine-3-carboxylic acid has been explored as a potential lead compound in this context. Its unique structural features make it a promising candidate for further investigation into its biological activity and therapeutic potential.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug discovery, and the ability to inhibit or activate specific enzymes can lead to the development of effective treatments for various diseases. The pyrrolidine moiety in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-(propan-2-y l)pyrrolidine -3-carboxylic acid is particularly interesting because it can interact with enzyme active sites, potentially leading to the development of novel inhibitors.

The Fmoc group also plays a crucial role in the compound's functionality. This group is often used in peptide synthesis to protect amino groups during coupling reactions. However, its presence in this molecule suggests that it may have additional roles beyond mere protection. For instance, it could be involved in stabilizing the molecule's three-dimensional structure or influencing its interactions with biological targets.

Recent studies have begun to explore the pharmacological properties of 1 -3 -({(9H-fluoren -9 -yl)methoxycarbony l}amino )pentanoy l -3 -(propan -2 - y l )pyrrolidine -3-carboxylic acid. These studies have focused on its potential as an inhibitor of various enzymes and its ability to modulate signaling pathways involved in disease progression. Preliminary results indicate that this compound exhibits promising activity against several target enzymes, suggesting its potential as a lead compound for further drug development.

The synthesis of 1 -3 -({(9H-fluoren -9 -yl)methoxycarbony l}amino )pentanoy l -3 -(propan -2 - y l )pyrrolidine -3-carboxylic acid is another area of significant interest. The complex structure of this molecule requires careful planning and precise synthetic techniques. Researchers have developed multi-step synthetic routes that involve various chemical transformations, including condensation reactions, cyclization, and functional group modifications. These synthetic strategies highlight the compound's complexity and the challenges associated with its preparation.

The use of advanced analytical techniques has been crucial in characterizing the structure and properties of 1 -3 -({(9H-fluoren -9 -yl)methoxycarbony l}amino )pentanoy l -3 -(propan -2 - y l )pyrrolidine -3-carboxylic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and conformational dynamics. These data have been instrumental in understanding how the compound interacts with biological targets and how its structure influences its pharmacological activity.

The potential applications of 1 -3 -({(9H-fluoren ylmethoxycarbony l})amino)pentanoyl)-3-(propan--2-- y l )pyrrolidine--carb ox ylic aci d extend beyond enzyme inhibition. This compound may also have applications in other areas of drug development, such as antiviral and anticancer therapies. Its unique structural features make it a versatile scaffold that can be modified to target different biological pathways and diseases.

In conclusion, 1-- -₍{(9H-fluore n--9 -- ylmeth oxyc arb onyl})a mino)pentanoyl)- )- )- )- )- )- )- )- )- )-carb ox ylic aci d (CAS No.2172325--55--0) represents an exciting advancement i n pharmaceutical chemistry with significant potential for future therapeutic applications . Its complex structure , multifaceted functionality , and promising pharmacological properties make it a valuable subject for further research and development . As scientists continue to explore its capabilities , this compound holds great promise for contributing to innovative treatments across various medical fields .